2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid
Overview
Description
“2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid” is a chemical compound with the CAS Number: 1184109-81-6 . It has a molecular weight of 223.2 .
Molecular Structure Analysis
The InChI code for “2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid” is 1S/C11H10FNO3/c12-9-4-3-7 (6-8 (9)11 (15)16)13-5-1-2-10 (13)14/h3-4,6H,1-2,5H2, (H,15,16) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid” is a powder that is stored at room temperature . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Pharmacology: Drug Design and Development
2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid: is a compound that can be utilized in the design of new pharmaceuticals. The pyrrolidine ring present in the molecule is a common feature in many biologically active compounds due to its ability to efficiently explore pharmacophore space and contribute to the stereochemistry of the molecule . This compound could serve as a precursor or an intermediate in synthesizing novel drugs with potential activity against various diseases.
Material Science: Synthesis of Fluorinated Compounds
In material science, this compound could be involved in the synthesis of fluorinated pyridines, which are important in creating materials with unique physical and chemical properties . Fluorinated compounds are known for their high stability and resistance to thermal and chemical degradation, making them valuable in developing advanced materials.
Agricultural Chemistry: Development of Agrochemicals
The introduction of fluorine atoms into lead structures is a common modification to develop new agrochemicals with improved physical, biological, and environmental properties . 2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid could be a key intermediate in synthesizing new pesticides or herbicides.
Analytical Chemistry: Chromatography and Spectroscopy
This compound’s unique structure could make it a suitable standard or reference material in chromatographic analysis and spectroscopy. Its well-defined physical and chemical properties can help calibrate instruments and validate analytical methods .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, the compound could be used to study enzyme inhibition, given its potential to interact with active sites due to its fluorine atom’s electron-withdrawing nature. This interaction can provide insights into enzyme mechanisms and aid in the development of enzyme inhibitors .
Environmental Science: Pollution Monitoring and Control
Fluorinated organic compounds are often used as markers or tracers in environmental monitoring2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid could be employed in tracking pollution sources or studying the environmental fate of organic pollutants .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be related to carbon-carbon bond formation.
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound could participate in electronically divergent processes with a metal catalyst .
Biochemical Pathways
Similar compounds have been known to participate in reactions at the benzylic position , which could suggest potential involvement in related biochemical pathways.
Result of Action
Similar compounds have shown significant zones of inhibition at higher concentrations , suggesting potential antimicrobial activity.
Action Environment
It’s known that the compound is stored at room temperature , which could suggest some level of environmental stability.
properties
IUPAC Name |
2-fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FNO3/c12-9-4-3-7(6-8(9)11(15)16)13-5-1-2-10(13)14/h3-4,6H,1-2,5H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKHUCLYOABFQOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC(=C(C=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-(2-oxopyrrolidin-1-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![({3,5-Dimethyl-4-[(4-methylphenyl)methoxy]phenyl}methyl)(methyl)amine hydrochloride](/img/structure/B1455334.png)
![3-[(Cyclohexanesulfinyl)methyl]aniline](/img/structure/B1455349.png)